Cas no 78182-93-1 (1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-)

1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl- structure
78182-93-1 structure
Product Name:1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-
CAS No:78182-93-1
MF:C30H29Cl2N5
MW:530.490764379501
CID:567386
PubChem ID:132669
Update Time:2025-04-19

1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-
    • B 749
    • 1,2-Ethanediamine, N'-(10-(4-chlorophenyl)-3-((4-chlorophenyl)amino)-2(10H)-phenazinylidene)-N,N-diethyl-
    • 1,2-ethanediamine, N~2~-[(2E)-10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N~1~,N~1~-diethyl-
    • 78182-93-1
    • DTXSID801025091
    • (des-Isopropyl)N,N-diethylaminoethyl-clofazimine
    • CF Deriv 749
    • (3E)-N,5-bis(4-chlorophenyl)-3-(2-diethylaminoethylimino)phenazin-2-amine
    • N,5-bis(4-chlorophenyl)-3-[2-(diethylamino)ethylimino]phenazin-2-amine
    • B749
    • B-749
    • CHEMBL348666
    • (3-Aza-3-{10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino](10-hydrophenazin-2-ylidene)}propyl)diethylamine
    • Inchi: 1S/C30H29Cl2N5/c1-3-36(4-2)18-17-33-26-20-30-28(19-27(26)34-23-13-9-21(31)10-14-23)35-25-7-5-6-8-29(25)37(30)24-15-11-22(32)12-16-24/h5-16,19-20,34H,3-4,17-18H2,1-2H3/b33-26+
    • InChI Key: QETMIYRHIXHGJK-MHTZHOPKSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/CCN(CC)CC)NC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 529.1800013g/mol
  • Monoisotopic Mass: 529.1800013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 892
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 43.2Ų
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